Cas no 1315449-95-6 (Fmoc-a-Me-Orn(Boc)-OH)

• Product Name: Fmoc-a-Me-Orn(Boc)-OH
• CAS No: 1315449-95-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• MDL: MFCD17019257
• CID: 2162745
• PubChem ID: 75534972
• Update Time: 2025-10-22

Fmoc-a-Me-Orn(Boc)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-alpha-me-l-orn(boc)-oh
• (S)-NΑ-FMOC-NΑ-BOC-Α-METHYLORNITHINE
• Fmoc-Alpha-Me-Orn(Boc)-OH
• Fmoc-(Me)Orn(Boc)-OH
• (2S)-5-{[(tert-butoxy)carbonyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoic acid
• N-alpha-(9-Fluorenylmethoxycarbonyl)-N-delta-(t-butoxycarbonyl)-alpha-methyl-L-ornithine
• (2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]penta
• Fmoc-a-Me-Orn(Boc)-OH
• D97207
• (2S)-5-([(TERT-BUTOXY)CARBONYL]AMINO)-2-(([(9H-FLUOREN-9-YL)METHOXY]CARBONYL)AMINO)-2-METHYLPENTANOIC ACID
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid
• 1315449-95-6
• S-1315449-95-6
• Fmoc-beta-Me-Orn(Boc)-OH
• SCHEMBL15893672
• AKOS030212534
• CS-0357472
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• (S)-Na-Fmoc-NW-Boc-alpha-Methylornithine
• MFCD17019257
• AS-58652

• MDL： MFCD17019257
• Inchi： 1S/C26H32N2O6/c1-25(2,3)34-23(31)27-15-9-14-26(4,22(29)30)28-24(32)33-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21H,9,14-16H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)/t26-/m0/s1
• InChI Key： HUGFTODLQPYAOF-SANMLTNESA-N
• SMILES： O(C(N[C@@](C(=O)O)(C)CCCNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 4.3

Experimental Properties

• Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),

Additional information on Fmoc-a-Me-Orn(Boc)-OH

Comprehensive Overview of Fmoc-a-Me-Orn(Boc)-OH (CAS No. 1315449-95-6): Applications and Insights

Fmoc-a-Me-Orn(Boc)-OH (CAS No. 1315449-95-6) is a specialized protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a Boc (tert-butoxycarbonyl) group, making it a critical building block for solid-phase peptide synthesis (SPPS). Its unique structure, incorporating a-methylornithine, enhances stability and selectivity in peptide chain assembly, addressing challenges like racemization and side reactions.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biologics and drug discovery. Researchers frequently search for terms like "Fmoc-a-Me-Orn(Boc)-OH solubility", "peptide coupling efficiency", or "Boc vs. Fmoc protection strategies", reflecting the compound's technical relevance. This derivative is particularly valuable in designing peptide therapeutics, such as antimicrobial peptides and hormone analogs, where precise stereochemistry is essential.

The CAS No. 1315449-95-6 identifier ensures traceability and compliance with chemical databases like SciFinder and PubChem. Users often inquire about "Fmoc-a-Me-Orn(Boc)-OH storage conditions" (recommended: -20°C under inert gas) or "compatibility with automated synthesizers". Its compatibility with HATU/DIPEA coupling reagents and resistance to deprotection side reactions make it a preferred choice for high-yield peptide production.

From an SEO perspective, integrating keywords like "non-natural amino acid derivatives", "peptide modification techniques", and "Fmoc-Orn(Boc)-OH alternatives" aligns with trending queries in biochemistry forums and academic research. The compound's role in click chemistry and bioconjugation further expands its utility, catering to innovations in targeted drug delivery systems.

Quality control of Fmoc-a-Me-Orn(Boc)-OH involves rigorous HPLC and MS analysis, ensuring ≥95% purity for research applications. Discussions on platforms like ResearchGate often highlight its use in peptide library construction and structure-activity relationship (SAR) studies. As the industry shifts toward green chemistry, solvent optimization for this compound (e.g., using DCM/DMF mixtures) remains a hot topic.

In summary, Fmoc-a-Me-Orn(Boc)-OH (CAS No. 1315449-95-6) bridges organic chemistry and biomedical innovation, answering modern needs for high-precision peptide engineering. Its adaptability to combinatorial chemistry workflows and alignment with AI-driven molecular design trends underscore its enduring significance in life sciences.